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Compound of Interest

N-(2-

Compound Name: Chlorobenzyloxycarbonyloxy)succi
nimide

CAS No.: 65853-65-8

Cat. No.: B1581194

Get Quote

\ J

An In-depth Technical Guide to CAS Number 65853-65-8 and an Exploration of the 6-Bromo-2-
methyl-4-phenyl-1,2-dihydroquinolin-3-one Scaffold

For Researchers, Scientists, and Drug Development Professionals

A Note on the Topic

Initial analysis of the topic revealed a potential ambiguity. The provided CAS number, 65853-
65-8, definitively corresponds to the chemical compound N-(2-
Chlorobenzyloxycarbonyloxy)succinimide, also known as Z(2-Cl)-OSu. This reagent is
primarily utilized in peptide chemistry. However, the topic also included a distinct chemical
entity, 6-Bromo-2-methyl-4-phenyl-1,2-dihydroquinolin-3-one, which belongs to the quinolinone
class of heterocyclic compounds and is explored for its potential biological activities.

To provide a comprehensive and accurate technical guide, this document will address both
compounds in separate, detailed sections. This approach ensures clarity and delivers valuable
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information on each substance, acknowledging the possibility of a multifaceted research
interest.

Part 1: A Deep Dive into CAS 65853-65-8: N-(2-
Chlorobenzyloxycarbonyloxy)succinimide [Z(2-ClI)-

OSu]
Introduction to Z(2-CIl)-OSu: A Critical Tool in Peptide
Synthesis

N-(2-Chlorobenzyloxycarbonyloxy)succinimide, or Z(2-Cl)-OSu, is a specialized chemical
reagent with a pivotal role in modern solid-phase peptide synthesis (SPPS). Its primary function
is to act as a highly efficient "capping" agent, a crucial step in ensuring the synthesis of high-
purity peptides. Incomplete coupling reactions during SPPS can lead to the formation of
deletion sequences (shorter, incomplete peptides), which are often difficult to separate from the
target peptide and can compromise the results of subsequent biological assays. Z(2-Cl)-OSu
addresses this challenge by rapidly and irreversibly blocking unreacted amino groups on the
growing peptide chain.[1]

Physicochemical Properties of Z(2-Cl)-OSu

A thorough understanding of the physicochemical properties of Z(2-Cl)-OSu is essential for its
effective application and storage.
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Property Value Reference(s)
CAS Number 65853-65-8 [2][3]
Molecular Formula C12H10CINOs [2]

Molecular Weight 283.66 g/mol [2]

White to off-white crystalline
Appearance
powder

Melting Point 101-105 °C [2]

Soluble in organic solvents like
Dimethylformamide (DMF),
Dichloromethane (DCM), and
Acetonitrile (ACN)

Solubility

Store at 2-8°C in a dry, well-
Storage ]
ventilated place

Mechanism of Action: The Role of the Z(2-Cl) Protecting
Group

The efficacy of Z(2-Cl)-OSu as a capping agent stems from the chemical properties of the 2-
chlorobenzyloxycarbonyl (Z(2-Cl)) group it introduces. The succinimidyl ester moiety of Z(2-Cl)-
OSu is a highly reactive leaving group, allowing for the rapid acylation of free primary and
secondary amines.
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Caption: Capping of a free amino group on a peptide chain by Z(2-Cl)-OSu.

A key advantage of the Z(2-Cl) group is its stability under the conditions used for the removal of
other common amino-protecting groups in SPPS. It is resistant to the basic conditions (e.qg.,
piperidine) used to remove the Fmoc group and the acidic conditions (e.g., trifluoroacetic acid)
used to cleave the Boc group.[4] This "orthogonal” stability is crucial for complex peptide
synthesis strategies that may require selective deprotection of different amino groups.[4] The
Z(2-Cl) group is typically removed at the end of the synthesis by hydrogenolysis.

Applications in Peptide Synthesis and Beyond

The primary application of Z(2-Cl)-OSu is as a capping agent in both Fmoc- and Boc-based
SPPS.[5] Its rapid reaction kinetics allow for a short capping cycle, often as little as 5 minutes,
which is advantageous for automated peptide synthesis.[1][5]

While its role as a capping agent is well-established, the reactive nature of Z(2-Cl)-OSu
suggests potential applications in bioconjugation, where the controlled modification of amine-
containing biomolecules is desired. However, its use in this context is less documented than its
application in SPPS.
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Experimental Protocol: Capping of Unreacted Amino
Groups in Fmoc-SPPS

The following is a general protocol for the use of Z(2-Cl)-OSu as a capping agent in Fmoc-
based solid-phase peptide synthesis.

Materials:

Peptide-resin with free amino groups

e N-(2-Chlorobenzyloxycarbonyloxy)succinimide (Z(2-Cl)-OSu)
o Dimethylformamide (DMF), peptide synthesis grade

¢ Dichloromethane (DCM), peptide synthesis grade

e Solid-phase peptide synthesis reaction vessel

o Shaker or automated peptide synthesizer

Procedure:

¢ Resin Washing: Following the amino acid coupling step, wash the peptide-resin thoroughly
with DMF (3 x 1 min) to remove any residual coupling reagents.

e Preparation of Capping Solution: Prepare a fresh solution of Z(2-Cl)-OSu in DMF. A typical
concentration is 0.5 M.

o Capping Reaction: Add the Z(2-Cl)-OSu solution to the peptide-resin. Ensure the resin is fully
submerged.

¢ Incubation: Agitate the reaction mixture at room temperature for 5-10 minutes.[1][5]

e Resin Washing: Wash the capped peptide-resin thoroughly with DMF (3 x 1 min) followed by
DCM (3 x 1 min) to remove excess capping reagent and byproducts.

o Kaiser Test: Perform a Kaiser test to confirm the absence of free primary amines. A negative
result (yellow beads) indicates successful capping. If the test is positive, the capping step
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can be repeated.

e Proceed with Synthesis: Continue with the Fmoc deprotection of the newly added amino acid
and the subsequent coupling cycle.

Start: Post-Coupling
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Caption: A typical workflow for capping with Z(2-Cl)-OSu in SPPS.

Synthesis of Z(2-Cl)-OSu

While commercially available, understanding the synthesis of Z(2-Cl)-OSu provides valuable
insight into its chemistry. A general approach involves the reaction of 2-chlorobenzyl alcohol
with a phosgene equivalent to form the corresponding chloroformate, which is then reacted
with N-hydroxysuccinimide. A more direct method, adapted from the synthesis of similar
compounds, involves the reaction of 2-chlorobenzyl alcohol with N,N'-disuccinimidyl carbonate.

Part 2: An Investigative Look at the 6-Bromo-2-
methyl-4-phenyl-1,2-dihydroquinolin-3-one Scaffold
Introduction to Quinolinones: A Privileged Scaffold in
Medicinal Chemistry

The quinolinone core is a prominent heterocyclic scaffold found in numerous natural products
and synthetic molecules with a wide range of biological activities. Derivatives of quinolinone
have been investigated for their potential as antimicrobial, anti-inflammatory, and anticancer
agents.[6][7] The specific compound, 6-Bromo-2-methyl-4-phenyl-1,2-dihydroquinolin-3-one, is
a member of this class, and while direct experimental data for this exact molecule is scarce in
publicly available literature, its properties and potential applications can be inferred from
structurally related compounds.

Predicted Physicochemical Properties

Based on its structure, the following physicochemical properties can be predicted for 6-Bromo-
2-methyl-4-phenyl-1,2-dihydroquinolin-3-one.
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Property Predicted Value

Molecular Formula C16H12BrNO

Molecular Weight 314.18 g/mol

Appearance Likely a solid at room temperature

Expected to be soluble in common organic

Solubility vent
solvents

Potential Biological Activities and Therapeutic
Applications

The structural features of 6-Bromo-2-methyl-4-phenyl-1,2-dihydroquinolin-3-one suggest
several avenues for biological investigation:

» Antimicrobial Activity: The quinolinone scaffold is a well-known pharmacophore in
antibacterial agents. It is plausible that this compound and its derivatives could exhibit
activity against various bacterial and fungal strains.[8][9]

» Anti-inflammatory Activity: Certain quinazolinone derivatives, which are structurally related to
quinolinones, have demonstrated anti-inflammatory properties.[10] The 6-bromo substitution

may modulate this activity.

e Anticancer Activity: The quinoline and quinolinone cores are present in several anticancer
drugs. The bromine atom at the 6-position has, in some cases, been linked to enhanced

cytotoxic effects.[6]

6-Bromo-2-methyl-4-phenyl-
1,2-dihydroquinolin-3-one

(Antimicrobial Activity) (Anti—inflammatoryActivity) (AnticancerActivity)

Click to download full resolution via product page
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Caption: Predicted biological activities of the quinolinone scaffold.

Synthetic Approaches

The synthesis of quinolin-4-ones often involves the Conrad-Limpach or Knorr quinoline
synthesis. For the target molecule, a plausible route could involve the condensation of a
substituted aniline with a 3-ketoester, followed by cyclization. For instance, the synthesis of a
related compound, 6-bromo-4-chloroquinoline, starts from 4-bromoaniline and ethyl propiolate,
followed by cyclization and chlorination.[11] A similar strategy could be adapted for the
synthesis of 6-Bromo-2-methyl-4-phenyl-1,2-dihydroquinolin-3-one.

Conclusion

This technical guide has provided a comprehensive overview of two distinct chemical entities
that were part of the initial query. CAS number 65853-65-8, identified as N-(2-
Chlorobenzyloxycarbonyloxy)succinimide [Z(2-CI)-OSul], is a crucial reagent for ensuring
high purity in peptide synthesis through its function as a capping agent. Its orthogonal stability
makes it a valuable tool in complex synthetic strategies.

The second compound, 6-Bromo-2-methyl-4-phenyl-1,2-dihydroquinolin-3-one, belongs to the
biologically significant class of quinolinones. While specific data for this molecule is limited,
analysis of related structures suggests its potential as a scaffold for the development of new
antimicrobial, anti-inflammatory, or anticancer agents.

For researchers in peptide synthesis, Z(2-Cl)-OSu offers a reliable method to enhance the
quality of their products. For those in drug discovery, the 6-bromo-quinolinone scaffold
represents a promising area for further investigation and derivative synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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